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Compound of Interest

Compound Name: 4-Bromo-2,2-diphenylbutyronitrile

Cat. No.: B143478

Essential Safety and Handling Guide for 4-Bromo-
2,2-diphenylbutyronitrile

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 4-Bromo-2,2-diphenylbutyronitrile. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Hazard ldentification and GHS Classification

4-Bromo-2,2-diphenylbutyronitrile is classified as a hazardous substance. The primary
hazards associated with this chemical are:

o Acute Toxicity: Harmful if swallowed.[1][2][3]
 Skin Irritation: May cause skin irritation.[2]
e Eye Irritation: May cause serious eye irritation.[2]

The signal word for this chemical is "Warning".[1][4]

Quantitative Data Summary
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Property Value Reference
Molecular Formula Ci6H14BrN [1]
Molecular Weight 300.19 g/mol [1]
Appearance Off-white powder solid [1]
Melting Point/Range 65°C to 69°C [2]
Flash Point 177°C [2]

N Practically insoluble in water.
Solubility _ [2]
Soluble in methanol.

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory to minimize exposure and ensure personal safety.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
safety glasses with side-
shields. A face shield may be
necessary for splash-prone

operations.[5]

Protects against dust particles
and chemical splashes that

can cause eye irritation.

Skin and Body Protection

Long-sleeved laboratory coat.
[1] Chemical-resistant clothing
may be required for larger

quantities.

Prevents skin contact with the

solid chemical.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[5]
Gloves should be inspected
before use and changed

immediately if contaminated.[5]

[6]

Protects hands from direct

contact with the chemical.

Respiratory Protection

Generally not required for
small quantities in a well-
ventilated area.[1][5] A NIOSH-
approved respirator should be
used if dust is generated or

ventilation is inadequate.[5]

Protects against inhalation of
dust.

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow is critical for minimizing exposure and preventing contamination. All

handling of 4-Bromo-2,2-diphenylbutyronitrile should occur in a designated area, preferably

within a chemical fume hood.[5]

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for 4-Bromo-2,2-diphenylbutyronitrile

Preparation

Don Appropriate PPE

;

Prepare Chemical Fume Hood

Hangling

Weigh Solid Carefully

;

Transfer to Reaction Vessel

Post-Hgndling

Decontaminate Work Area

;

Doff PPE Correctly

:

Wash Hands Thoroughly

Disiosal

Collect Contaminated Waste

;

Label Hazardous Waste Container

:

Store in Designated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Bromo-2,2-diphenylbutyronitrile.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b143478?utm_src=pdf-body-img
https://www.benchchem.com/product/b143478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Experimental Protocol

1. Preparation:

o Don PPE: Before handling the compound, ensure all required personal protective equipment
as detailed in the table above is worn.[5]

e Prepare Work Area: Work should be conducted in a well-ventilated area, such as a certified
chemical fume hood.[5] Cover the work surface with absorbent, disposable bench paper.

2. Handling:

e Weighing: To minimize dust generation, handle the solid material with care.[5] Use a clean,
dedicated spatula and weigh boat.

o Transferring: When transferring the powder, avoid creating dust. If preparing a solution, add
the solid to the solvent slowly to prevent splashing.

o General Practices: Avoid contact with skin, eyes, and clothing.[1] Do not breathe in dust.[2]
Keep containers tightly closed when not in use.

3. Post-Handling:

o Decontamination: Thoroughly clean the work surface and any equipment used with a
suitable solvent, followed by soap and water.

» Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves last and
wash hands thoroughly with soap and water after handling.[6]

4. First Aid Measures:
« |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1]

« If on Skin: Wash with plenty of soap and water.[2] If skin irritation occurs, seek medical
advice.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2] If eye irritation persists, get medical attention.
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e If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[2]

Disposal Plan

Proper disposal of 4-Bromo-2,2-diphenylbutyronitrile and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: This material is classified as hazardous waste.[1]

e Solid Waste: Collect all solid waste contaminated with the compound (e.g., gloves, weigh
boats, paper towels) in a designated, sealed, and clearly labeled hazardous waste container
for halogenated organic waste.[6][7]

o Liquid Waste: Solutions containing 4-Bromo-2,2-diphenylbutyronitrile should be collected
in a separate, sealed, and labeled hazardous waste container for halogenated organic
compounds.[5][6][7]

o Container Disposal: Dispose of the container to a hazardous or special waste collection
point.[1]

» Regulatory Compliance: All disposal must be in accordance with local, state, and federal
regulations.[1] Do not dispose of down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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